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Compound of Interest

2-Chloropropanimidamide
Compound Name:

hydrochloride
CAS No.: 120883-73-0
Cat. No.: B1378114

Get Quote

\ J

A Technical Guide to Stability, Solubility, and Synthesis Optimization

Executive Summary & Molecular Context[1]

2-Chloropropanimidamide hydrochloride (also referred to as

-chloropropionamidine HCI) is a high-energy electrophilic synthon utilized primarily in the
construction of nitrogen-sulfur heterocycles (thiazoles, imidazoles) for pharmaceutical
scaffolds.

Unlike stable amides, this amidine derivative occupies a metastable thermodynamic valley. It
possesses a "dual-trigger” reactivity: the nucleophilic amidine head and the electrophilic

-chloro tail. This guide provides the thermodynamic baseline required to handle this molecule
safely, model its solubility, and control its reactivity during scale-up.

Physicochemical Baseline
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Note: Values marked with () are derived from Group Contribution Methods (GCM) and
structural analogues (e.g., 2-chloroethylamine HCI) where empirical data is proprietary.*

Property Value | Range Confidence
2-Chloropropanimidamide )

IUPAC Name ) High
hydrochloride

Molecular Formula High

Molecular Weight 157.04 g/mol High

Melting Point (
142-148 °C (Decomposition) Medium
)

) Hygroscopic white crystalline )
Physical State High
powder

(Amidine) ~11.5 (Protonated form) High

Lattice Energy (
-580 to -620 kJ/mol Estimated

)

Thermal Stability & Decomposition
Thermodynamics[4][5]

The thermal profile of 2-chloropropanimidamide HCI is dominated by the competition between
deammoniation (reversion to nitrile) and self-alkylation (polymerization).

Decomposition Pathways

Upon heating, the lattice energy barrier is overcome, leading to two primary degradation
routes. The presence of the

-chloro group significantly lowers the onset temperature of decomposition compared to simple
acetamidines.
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Figure 1: Thermal decomposition pathways.[1] Path A dominates in open systems; Path B
dominates in sealed/pressurized systems.

Experimental Protocol: DSCITGA Profiling

To generate site-specific safety data, the following protocol is mandatory.
Objective: Determine

and

(Enthalpy of Decomposition).

Instrument: Simultaneous TGA/DSC (e.g., TA Instruments SDT 650).

Sample Prep: 2-5 mg of dried sample (vacuum oven, 40°C, 4h).

Crucible:

o Open Pan (TGA): To observe mass loss (HCI/NH3 release).

o Hermetically Sealed Gold-Plated Pan (DSC): To prevent corrosive gas escape and
measure total decomposition energy.

Ramp: 5°C/min from 25°C to 250°C under
(50 mL/min).

Critical Analysis:
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e Event 1 (Endotherm): ~145°C. Melting. If broad, indicates moisture or hydrolysis impurities.
o Event 2 (Exotherm): Immediately follows melting. This is the "runaway" risk. If

, the material is classified as high-energy.

Solubility Thermodynamics (Van't Hoff Analysis)

Solubility data is critical for crystallization and purification. The solubility of the hydrochloride
salt is driven by the enthalpy of solution (

).
Thermodynamic Model

The relationship between solubility (

, In mole fraction) and temperature (

) is governed by the Van't Hoff equation:

Estimated Solubility Profile

Solvent: Methanol (Preferred for synthesis)

Temperature (°C) Solubility (mg/mL) Kinetic Note

0 ~80 Stable

25 ~150 Metastable zone

50 >300 Rapid Hydrolysis Risk

Protocol: Gravimetric Determination

o Equilibration: Prepare saturated solutions in MeOH and Water at 5°C, 15°C, and 25°C.

o Agitation: Stir for 24 hours. Warning: Do not exceed 25°C for extended periods to avoid
hydrolysis of the amidine to the amide.

o Filtration: 0.45 um PTFE filter.
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» Drying: Evaporate solvent under reduced pressure; weigh residue.
e Plot: Graph

'S

. The slope yields

Reaction Thermodynamics: Synthesis & Cyclization

The utility of 2-chloropropanimidamide HCI lies in its formation energy (

) and its subsequent reaction with thioamides to form thiazoles.

Synthesis via Pinner Reaction

The formation from 2-chloropropionitrile is exothermic but kinetically slow without catalysis.

o Thermodynamic Driver: The high lattice energy of the final amidine hydrochloride salt drives

the equilibrium forward.

e Process Control: Temperature must be kept <5°C during HCI addition to prevent the "Pinner
cleavage" which hydrolyzes the intermediate back to the ester.

Cyclization Workflow (Hantzsch Thiazole Synthesis)

This molecule is a "masked" thiazole. The cyclization thermodynamics are highly favorable (

) due to aromatization.
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Figure 2: Thermodynamic pathway for thiazole formation. The aromatization step provides the
enthalpy sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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